Cas no 1017470-82-4 (5-ethyl-1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carboxylic acid)

5-Ethyl-1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carboxylic acid is a fluorinated heterocyclic compound featuring a triazole core functionalized with an ethyl group and a carboxylic acid moiety. Its structural properties make it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of biologically active molecules. The presence of the 4-fluorophenyl substituent enhances its potential as a building block for drug discovery, offering improved metabolic stability and binding affinity in target interactions. The carboxylic acid group further allows for versatile derivatization, enabling coupling reactions or salt formation. This compound is suited for research applications requiring precise molecular modifications in medicinal chemistry and material science.
5-ethyl-1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carboxylic acid structure
1017470-82-4 structure
Product Name:5-ethyl-1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carboxylic acid
CAS No:1017470-82-4
MF:C11H10FN3O2
MW:235.214405536652
CID:4567446
Update Time:2025-06-07

5-ethyl-1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-ethyl-1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carboxylic acid
    • Inchi: 1S/C11H10FN3O2/c1-2-9-10(11(16)17)13-14-15(9)8-5-3-7(12)4-6-8/h3-6H,2H2,1H3,(H,16,17)
    • InChI Key: UPIMQTKFPSTPKC-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=C(F)C=C2)C(CC)=C(C(O)=O)N=N1

Computed Properties

  • Exact Mass: 235.075705g/mol
  • Monoisotopic Mass: 235.075705g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 235.21g/mol
  • XLogP3: 2.1
  • Topological Polar Surface Area: 68Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 415.2±55.0 °C at 760 mmHg
  • Flash Point: 204.9±31.5 °C
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

5-ethyl-1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carboxylic acid Security Information

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Additional information on 5-ethyl-1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carboxylic acid

Comprehensive Overview of 5-ethyl-1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1017470-82-4)

The compound 5-ethyl-1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1017470-82-4) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features, including the 1,2,3-triazole core and 4-fluorophenyl moiety, make it a valuable building block for the development of novel therapeutics. Researchers are particularly interested in its potential applications as a bioactive scaffold due to its ability to interact with various biological targets.

In recent years, the demand for heterocyclic compounds like 5-ethyl-1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carboxylic acid has surged, driven by their versatility in drug discovery. The triazole ring, in particular, is known for its stability and ability to form hydrogen bonds, which are critical for enhancing drug-receptor interactions. This compound's carboxylic acid functionality further expands its utility, allowing for easy derivatization and conjugation with other pharmacophores. Such properties align with the growing trend of fragment-based drug design, where small molecules are used to construct larger, more complex drugs.

The synthesis of CAS No. 1017470-82-4 typically involves multi-step organic reactions, including click chemistry approaches, which are favored for their efficiency and high yields. The incorporation of the 4-fluorophenyl group is particularly noteworthy, as fluorine atoms are known to improve the metabolic stability and bioavailability of pharmaceutical compounds. This aligns with the increasing focus on fluorinated drugs in the industry, a topic frequently searched by professionals exploring drug optimization strategies.

From an analytical perspective, 5-ethyl-1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carboxylic acid can be characterized using advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are essential for ensuring purity and confirming structural integrity, which are critical for regulatory compliance in pharmaceutical applications. The compound's logP and pKa values are also of interest to researchers studying its ADME properties (Absorption, Distribution, Metabolism, and Excretion), a hot topic in preclinical drug development.

Beyond its pharmaceutical potential, CAS No. 1017470-82-4 has also found applications in material science, particularly in the design of functional polymers and coordination complexes. Its ability to act as a ligand for metal ions makes it a candidate for creating catalysts or sensors, areas that are gaining traction due to the push for sustainable chemistry solutions. This versatility addresses the rising interest in multifunctional organic compounds, a frequently searched term among chemists and engineers.

In conclusion, 5-ethyl-1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carboxylic acid represents a compelling example of how small-molecule chemistry can drive innovation across multiple disciplines. Its combination of structural modularity, bioactivity, and synthetic accessibility positions it as a key player in the ongoing quest for new therapeutic agents and advanced materials. As research continues to uncover its full potential, this compound is likely to remain a focal point for scientists exploring the intersections of organic synthesis, drug discovery, and nanotechnology.

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